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The fundamental principle for most dilution calculations is the formula C₁V₁ = C₂V₂, where C₁ and V₁ are

the concentration and volume of the initial stock solution, and C₂ and V₂ are the concentration and volume

of the final working solution [1] [2] [3].

The table below outlines the key variables and how to solve for any one of them:

Variable Description Common Units

C₁ Concentration of the initial stock solution M (mol/L), µg/µL

V₁ Volume of the initial stock solution to use L, mL, µL

C₂ Desired concentration of the final working solution M (mol/L), µg/µL

V₂ Desired final volume of the working solution L, mL, µL

To find the required volume of stock solution (V₁), the formula is rearranged as follows [1]: V₁ = (C₂ ×

V₂) / C₁

Experimental Dilution Protocol

This section provides a step-by-step protocol for preparing a working solution from a concentrated stock.
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Pre-Planning and Calculations

Define Parameters: Clearly specify your target working solution's concentration (C₂) and volume
(V₂).

Confirm Stock Concentration: Verify the concentration (C₁) of your stock solution.
Calculate Stock Volume: Use the formula V₁ = (C₂ × V₂) / C₁ to determine the volume of stock

solution needed [1] [2].
Calculate Solvent Volume: Determine the volume of diluent (solvent) required as V_diluent = V₂ -
V₁.

Materials and Equipment

Stock solution
Appropriate diluent (e.g., sterile water, buffer)

Micropipettes and sterile tips
Sterile tube or bottle for the working solution

Vortex mixer

Workflow Diagram

The following diagram outlines the core procedural steps:
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Start Dilution Protocol

Define C₂ and V₂ for
Working Solution

Confirm Stock
Concentration (C₁)

Calculate V₁ and
Diluent Volume

Aseptically Pipette
Volume V₁ of Stock

Add Calculated Volume
of Diluent

Mix Thoroughly
(e.g., Vortex)

Label Working Solution
(C₂, V₂, Date)

Working Solution Ready
for Use or Storage
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Procedure Notes

Aseptic Technique: Perform all steps using aseptic technique to prevent contamination.
Accuracy: Use calibrated pipettes and ensure all calculations are double-checked.

Mixing: After adding the diluent, mix the solution thoroughly to ensure homogeneity [3].

Serial Dilution Protocol

Serial dilution involves sequentially diluting a solution to achieve a wide range of concentrations, which is

common for creating standard curves or in immunoassays [1].

Pre-Planning

Determine Dilution Factor: Decide the constant factor for each dilution step (e.g., 1:10).
Plan Number of Tubes: Determine the number of dilution tubes needed.

Workflow Diagram for a 1:10 Serial Dilution

The following diagram illustrates the process of creating a serial dilution with a 10-fold dilution factor at

each step.

Stock Solution
(Highest Concentration)

Tube 1:
Add 100µL Stock to 900µL Diluent

  Mix & Transfer Tube 2:
Add 100µL from Tube 1 to 900µL Diluent

  Mix & Transfer Tube 3:
Add 100µL from Tube 2 to 900µL Diluent

  Mix & Transfer ...

Click to download full resolution via product page

Procedure Notes

Consistent Volumes: For accuracy, use consistent and precise volumes at each step.

Fresh Tips: Use a fresh pipette tip for each transfer to prevent carryover of a highly concentrated
solution.

Thorough Mixing: Mix each tube thoroughly before taking an aliquot for the next dilution [1].
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Online Calculator Tools

For convenience and to verify manual calculations, you can use these online tools:

VectorBuilder Dilution Calculator: Calculates the volume of stock solution needed to achieve a

desired concentration and volume [1].
AAT Bioquest Dilution Calculator: Solves for any missing value in the M₁V₁ = M₂V₂ equation [2].

PlanetCalc Dilution Solver: Can solve various types of dilution and mixing problems [3].

Quality Control and Best Practices

Documentation: Record all calculations, lot numbers, and preparation details in your lab notebook.
Verification: Where possible, verify the concentration of critical solutions using a method like

spectrophotometry.
Stability: Be aware of the chemical stability of your compound in both stock and working solutions,

and adhere to appropriate storage conditions (e.g., -20°C).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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